![molecular formula C10H8N6O3 B6079155 N'-benzylidene-3-nitro-1H-1,2,4-triazole-5-carbohydrazide](/img/structure/B6079155.png)
N'-benzylidene-3-nitro-1H-1,2,4-triazole-5-carbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzylidene-3-nitro-1H-1,2,4-triazole-5-carbohydrazide, also known as BNCTC, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of pharmacology. BNCTC is a triazole-based compound that has been synthesized using various methods, and its mechanism of action has been studied in detail.
Mechanism of Action
N'-benzylidene-3-nitro-1H-1,2,4-triazole-5-carbohydrazide acts as a selective antagonist for the NOP receptor, blocking the binding of nociceptin/orphanin FQ peptide to the receptor. This leads to a reduction in pain perception and has the potential for use as an analgesic. This compound has also been shown to protect normal cells from radiation damage by inhibiting the activation of the p38 MAPK signaling pathway, which is involved in the cellular response to stress and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has a high affinity for the NOP receptor, with a binding affinity similar to that of the endogenous ligand nociceptin/orphanin FQ peptide. This compound has been shown to reduce pain perception in animal models, and has also been shown to protect normal cells from radiation damage while sensitizing cancer cells to radiation therapy.
Advantages and Limitations for Lab Experiments
N'-benzylidene-3-nitro-1H-1,2,4-triazole-5-carbohydrazide has several advantages for use in laboratory experiments, including its high selectivity for the NOP receptor and its potential use as an analgesic or radioprotective agent. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high doses.
Future Directions
The potential applications of N'-benzylidene-3-nitro-1H-1,2,4-triazole-5-carbohydrazide in the field of pharmacology are numerous, and future research could focus on the development of more potent and selective NOP receptor antagonists. Additionally, further research could investigate the use of this compound as a radioprotective agent in cancer treatment, as well as the potential for this compound to be used in combination with other drugs for enhanced therapeutic effects. Finally, future research could focus on the development of new synthesis methods for this compound that improve its purity and yield.
Synthesis Methods
N'-benzylidene-3-nitro-1H-1,2,4-triazole-5-carbohydrazide can be synthesized using various methods, including the reaction of 3-nitro-1H-1,2,4-triazole-5-carbohydrazide with benzaldehyde in the presence of a catalyst, or the reaction of 3-nitro-1H-1,2,4-triazole-5-carboxylic acid with benzylamine in the presence of a dehydrating agent. The purity of this compound can be increased using purification techniques such as recrystallization or column chromatography.
Scientific Research Applications
N'-benzylidene-3-nitro-1H-1,2,4-triazole-5-carbohydrazide has been studied for its potential applications in the field of pharmacology, specifically as a selective antagonist for the nociceptin/orphanin FQ peptide receptor (NOP). This receptor is involved in pain regulation, and selective antagonists for this receptor have the potential to be used as analgesics. This compound has also been studied for its potential use as a radioprotective agent in cancer treatment, as it has been shown to protect normal cells from radiation damage while sensitizing cancer cells to radiation therapy.
properties
IUPAC Name |
N-[(Z)-benzylideneamino]-5-nitro-1H-1,2,4-triazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N6O3/c17-9(8-12-10(15-13-8)16(18)19)14-11-6-7-4-2-1-3-5-7/h1-6H,(H,14,17)(H,12,13,15)/b11-6- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOCQWAMAFVBPQC-WDZFZDKYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=NNC(=O)C2=NNC(=N2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=N\NC(=O)C2=NNC(=N2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.